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Compound of Interest

Compound Name: ML 10302

Cat. No.: B1235468

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of ML 10302, a potent and selective
serotonin 5-HTa4 receptor partial agonist. The information is compiled from publicly available
data and is intended to support research and development activities.

Chemical and Physical Properties

ML 10302, with the CAS number 186826-17-5, is chemically defined as 4-Amino-5-chloro-2-

methoxybenzoic acid 2-(1-piperidinyl)ethyl ester hydrochloride.[1] Its fundamental properties
are summarized in the table below.
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Property Value Source

CAS Number 186826-17-5 [L1121[31[4]

4-Amino-5-chloro-2-

] methoxybenzoic acid 2-(1-
Chemical Name o [1]
piperidinyl)ethyl ester

hydrochloride
Synonyms ML-10302 [5]
Molecular Formula C15H21CIN203-HCI [1112]
Molecular Weight 349.25 g/mol [1][3]
Purity >99% (HPLC) [1]
Solubility Soluble to 50 mM in DMSO

and to 20 mM in ethanol
Storage Desiccate at room temperature  [1]

Biological Activity and Mechanism of Action

ML 10302 is a potent partial agonist of the serotonin 5-HTa4 receptor.[1] The 5-HTa receptor is a
G protein-coupled receptor that, upon activation, stimulates adenylyl cyclase to increase
intracellular cyclic AMP (CAMP) levels.[6] This signaling cascade is involved in various
physiological processes, including neurotransmitter release.[6]

The compound demonstrates high selectivity for the 5-HTa4 receptor over the 5-HTs receptor,
with a selectivity of over 680-fold.[1] This specificity is crucial for minimizing off-target effects in
experimental and potential therapeutic applications.

Quantitative Biological Data

Parameter Value Species/System Reference
ECso 4 nM 5-HT4 Receptor [1107]

Ki (5-HTa4) 1.07 nM 5-HT4 Receptor [1]8]

Ki (5-HT3) 730 nM 5-HTs Receptor [1]
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Key Research Findings and Experimental
Applications

ML 10302 has been investigated in several preclinical models, highlighting its potential in
neuroscience and gastrointestinal research.

Alzheimer's Disease Research

In an animal model of Alzheimer's disease, ML 10302 has been shown to increase the levels of
soluble amyloid precursor protein alpha (SAPPa) in the cortex.[1] The processing of amyloid
precursor protein (APP) is a key area of Alzheimer's research, and compounds that promote
the non-amyloidogenic pathway (leading to SAPPa) are of significant interest.

Gastrointestinal Motility

ML 10302 exhibits progastrokinetic effects in vivo.[1] Research by Ponti et al. (2001)
demonstrated that ML 10302 stimulates intestinal motor activity in canine models, suggesting a
role for 5-HTa receptor agonists in modulating gut motility.[1] The study also indicated a
differential involvement of tachykininergic pathways in the small bowel and colon.[1][9]

Experimental Protocols

Detailed experimental methodologies are crucial for replicating and building upon existing
research. While the full protocols require access to the cited publications, the following outlines
the key experimental approaches used in the characterization of ML 10302.

Reference for Detailed Protocols:

e Yang et al. (1997) J.Med.Chem. 40 608: Describes the synthesis and initial pharmacological
characterization of new esters of 4-amino-5-chloro-2-methoxybenzoic acid as 5-HTa receptor
agonists and antagonists.[1]

e Cachard-Chastel et al. (2007) Br.J.Pharmacol. 150 883: Details the in vivo experiments
demonstrating the effect of 5-HTa4 receptor agonists, including ML 10302, on sAPPa levels in
the cortex and hippocampus of mice.[1]
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e Ponti et al. (2001) Neurogastroenterol.Mot. 13 543: Outlines the in vivo studies on the
intestinal motor stimulation by ML 10302 in a canine model.[1]

Visualized Signaling Pathway and Experimental
Workflow

To further elucidate the mechanism and experimental application of ML 10302, the following

diagrams are provided.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b1235468?utm_src=pdf-body
https://www.tocris.com/products/ml-10302-hydrochloride_3499
https://www.benchchem.com/product/b1235468?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1235468?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

Need Custom Synthesis?

BENGHE

Foundational & Exploratory

Check Availability & Pricing

ML 10302

Binds & Activates

5-HT4 Receptor
(GPCR)

Activates

Gs Protein Activates

>| Adenyyi cyciase Catalyzes

Animal Model of
Alzheimer's Disease

l

Administer ML 10302

Collect Cortex and

Hippocampus Tissue

(Protein Extractior)

Measure sAPPa Levels
(e.g., ELISA, Western Blot)

Increased sAPPa Levels

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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